1-[3-(Difluoromethoxy)phenyl]methanamine hydrochloride

Specification

• CAS No.: 1106917-71-8
• Molecular Formula: C8H10ClF2NO
• Molecular Weight: 209.62 g/mol
• IUPAC Name: [3-(difluoromethoxy)phenyl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C8H9F2NO.ClH/c9-8(10)12-7-3-1-2-6(4-7)5-11;/h1-4,8H,5,11H2;1H
• Standard InChI Key: DTGHRIRRKQGREU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)OC(F)F)CN.Cl
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)F)CN.Cl

Introduction

Chemical Identity and Structure

Basic Information

1-[3-(Difluoromethoxy)phenyl]methanamine hydrochloride is identified by the CAS registry number 1106917-71-8. The compound consists of a phenyl ring with a difluoromethoxy group at the meta position, connected to a methylamine moiety, which is present as a hydrochloride salt. This structure gives the compound unique physicochemical properties that make it valuable for various applications.

Physical and Chemical Properties

The compound exists as a cream-colored solid powder at room temperature. Its molecular formula is represented as C₈H₉F₂NO·HCl or C₈H₁₀ClF₂NO with a molecular weight of 209.62 g/mol. Table 1 summarizes the key physical and chemical properties of this compound.

Table 1: Physical and Chemical Properties of 1-[3-(Difluoromethoxy)phenyl]methanamine hydrochloride

Property	Value
CAS Number	1106917-71-8
Molecular Formula	C₈H₉F₂NO·HCl or C₈H₁₀ClF₂NO
Molecular Weight	209.62 g/mol
Physical State	Solid (powder)
Color	Cream
Storage Temperature	Room temperature
Solubility in Water	Not fully characterized

Synthetic Approaches

Metal	Support Material	Typical Metal Content (wt%)	Reaction Temperature Range (°C)
Pd	Aluminum oxide (γ-Al₂O₃)	0.01-10%	70-130
Pt	Various supports	0.01-10%	70-100
Cu	Various supports	0.01-10%	70-130
Ni	Various supports	0.01-10%	70-130
Mo	Various supports	0.01-10%	70-130
Fe	Various supports	0.01-10%	70-130

Optimal reaction conditions for related syntheses typically include temperatures of 70-100°C, hydrogen to nitrile molar ratios of 10-100:1, and reaction pressures of 1-3 MPaG.

Significance of the Difluoromethoxy Group

Structural Significance

The difluoromethoxy group (-OCF₂H) in the compound is categorized as an "Emerging Fluorinated Group" (EFG) in medicinal chemistry. This functional group has gained attention as an alternative to traditional fluorinated groups such as the trifluoromethyl group (-CF₃).

Physicochemical Properties

The difluoromethoxy group confers several advantageous properties to the compound:

• Enhanced lipophilicity, which can improve membrane permeability and bioavailability

• Increased metabolic stability, potentially leading to improved pharmacokinetic profiles

• Modified hydrogen-bonding capabilities compared to non-fluorinated analogues

• Reduced toxicity profiles compared to some traditional fluorinated groups

These properties make compounds containing the difluoromethoxy group particularly valuable in pharmaceutical development.

Applications in Drug Discovery and Development

Pharmaceutical Applications

1-[3-(Difluoromethoxy)phenyl]methanamine hydrochloride and related compounds have found applications in pharmaceutical research, particularly as building blocks for the synthesis of more complex bioactive molecules. Research indicates potential applications include:

• Use as a versatile small molecule scaffold for medicinal chemistry

• Incorporation into drug candidates for various therapeutic areas

• Utilization in the development of novel therapeutic agents

Specific Research Applications

The compound has been utilized in the synthesis of various nitrogen-containing heterocycles. Research has shown that α-(difluoromethoxy)ketones can serve as versatile building blocks for synthesizing compounds such as:

• Difluoromethoxylated pyrazoles

• Isoxazoles

• Pyrimidines

• Indoles

These heterocyclic structures have significant value in life sciences and drug development, providing alternatives to compounds with more controversial fluorinated groups.

Related Compounds in Drug Development

Related compounds with similar structural features have been incorporated into drug candidates. For example, compounds with difluoromethoxy groups have been used in the development of SARS-CoV-2 3CL protease inhibitors, demonstrating the pharmaceutical relevance of this structural class.

Hazard Category	Classification	GHS Code
Specific Target Organ Toxicity	Single Exposure (Respiratory Tract Irritation) Category 3	H335
Acute Toxicity	Oral Category 4	H302
Skin Corrosion/Irritation	Category 2	H315
Serious Eye Damage/Eye Irritation	Category 2	H319

Supplier	Product Reference	Typical Purity	Package Sizes
Apollo Scientific	PC411323	≥95.0% (1H-NMR)	1g, 5g
CymitQuimica	3D-GUB91771	Min. 95%	250mg, 2500mg, 10g
Sigma-Aldrich	APOH6F3D055F	Not specified	Not specified
JKChemical	PC411323	Not specified	Not specified

Cost Considerations

The pricing of the compound varies based on quantity and supplier:

• CymitQuimica offers 250mg for €229.00 and 2500mg for €894.00

• CymitQuimica (Spanish site) lists 10g for €531.00

• Other suppliers provide pricing upon request

Comparative Analysis with Related Compounds

Structural Analogues

Several structural analogues of 1-[3-(Difluoromethoxy)phenyl]methanamine hydrochloride are also commercially available and have been studied:

Table 5: Structural Analogues of 1-[3-(Difluoromethoxy)phenyl]methanamine hydrochloride

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Structural Difference
[3-(Difluoromethyl)phenyl]methanamine hydrochloride	1256353-07-7	193.62	-CF₂H instead of -OCF₂H
[4-(Difluoromethyl)phenyl]methanamine hydrochloride	55805-28-2	193.62	Para position instead of meta
1-[2-(cyclopropylmethoxy)phenyl]methanamine hydrochloride	2097884-29-0	213.71	-O-cyclopropylmethyl instead of -OCF₂H

These structural analogues provide insight into how modifications to the base structure affect the compound's properties and potential applications.